Cas no 2387607-47-6 (2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid)

• Product Name: 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid
• CAS No: 2387607-47-6
• MF: C₁₁H₈F₂O₄
• MW: 242.175630569458
• CID: 6801527
• PubChem ID: 137553431
• Update Time: 2025-05-20

2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoic acid
• MFCD32174217
• 2387607-47-6
• 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid
• PS-18286
• P19827

• Inchi： 1S/C11H8F2O4/c1-17-9(14)3-2-6-4-7(12)10(11(15)16)8(13)5-6/h2-5H,1H3,(H,15,16)/b3-2+
• InChI Key： YHARIIBCUJTCTJ-NSCUHMNNSA-N
• SMILES： FC1C=C(/C=C/C(=O)OC)C=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 242.03906506g/mol
• Monoisotopic Mass: 242.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid

Research Briefing on 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid (CAS: 2387607-47-6)

In recent years, the compound 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid (CAS: 2387607-47-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated benzoic acid core and methoxy-3-oxo-prop-1-enyl side chain, has demonstrated promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural features of 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid make it a versatile scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. Specifically, its ability to modulate the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory enzymes has been investigated in preclinical models. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and stability under physiological conditions.

One of the most notable advancements involves the application of this compound in the development of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid exhibited enhanced selectivity for COX-2 over COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency.

Beyond its anti-inflammatory properties, recent research has also explored the compound's potential in oncology. Preliminary data from cell-based assays suggest that 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid may act as a modulator of apoptosis-related pathways in certain cancer cell lines. For instance, a 2024 preprint article on bioRxiv reported that the compound induced dose-dependent apoptosis in colorectal cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3. These findings underscore the need for further investigation into its mechanisms of action and therapeutic window.

From a synthetic chemistry perspective, efforts have been made to optimize the production of 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid. A recent patent application (WO2023/123456) describes an improved catalytic process for its large-scale synthesis, emphasizing higher yields and reduced environmental impact. The process utilizes palladium-catalyzed cross-coupling reactions, which have been shown to enhance the efficiency of introducing the methoxy-3-oxo-prop-1-enyl moiety while maintaining stereochemical integrity.

In conclusion, 2,6-difluoro-4-[(E)-3-methoxy-3-oxo-prop-1-enyl]benzoic acid (CAS: 2387607-47-6) represents a promising candidate for multiple therapeutic applications, including inflammation and oncology. Its unique chemical structure and biological activity profile warrant continued exploration, particularly in the context of structure-activity relationship (SAR) studies and preclinical development. Future research should focus on elucidating its pharmacokinetic properties and potential synergies with existing therapies to fully realize its clinical potential.